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Compound of Interest

Compound Name: Regorafenib

Cat. No.: B1684635 Get Quote

The following provides essential safety and logistical information for the proper disposal of

Regorafenib, tailored for researchers, scientists, and drug development professionals. These

procedural, step-by-step guidelines are designed to ensure a safe laboratory environment and

maintain regulatory compliance.

Regorafenib is a potent oral multikinase inhibitor and requires meticulous handling and

disposal to mitigate risks of exposure and environmental contamination.[1] Materials

contaminated with Regorafenib should be managed as hazardous waste from generation to

final disposal.

Hazard and Transport Information
For safe handling and transport of Regorafenib waste, it is crucial to be aware of its

classification.
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Category Classification Details Citations

Hazard Class

Specific target organ

toxicity – repeated

exposure

Category 1 [2]

Hazardous to the

aquatic environment,

short-term (Acute)

Category Acute 1

(Very toxic to aquatic

life)

[2][3]

Hazardous to the

aquatic environment,

long-term (Chronic)

Category Chronic 1

(Very toxic to aquatic

life with long lasting

effects)

[2][3]

Reproductive toxicity

Category 1B (May

damage fertility or the

unborn child)

[3]

Transport Information UN Number UN 3077

Proper Shipping

Name

ENVIRONMENTALLY

HAZARDOUS

SUBSTANCE, SOLID,

N.O.S.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Regorafenib and associated

contaminated materials.

1. Personal Protective Equipment (PPE): Before handling Regorafenib waste, ensure the

following PPE is worn to prevent exposure:

Gloves: Double pair of latex or nitrile gloves.[4]

Eye Protection: Safety glasses, goggles, or a face shield.[4][5]

Protective Clothing: A lab coat, scrubs, or a suit.[4]
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Respiratory Protection: An N100 respirator may be necessary if engineering controls like a

fume hood are unavailable, especially when handling powders.[4]

2. Waste Segregation and Containment: Proper segregation at the point of generation is

critical.

Unused/Expired Regorafenib: All unused or expired Regorafenib, including empty

containers, must be treated as hazardous waste.[4]

Contaminated Materials: All items that have come into contact with Regorafenib, such as

pipette tips, flasks, bench paper, and PPE, must be segregated as hazardous waste.

Sharps: Used syringes and needles should be placed directly into an approved sharps

container without being crushed or recapped.[6]

Containers: Place all Regorafenib waste into designated, sealed, and clearly labeled plastic

containers.[2][6]

3. Spill Management: In case of a spill, follow these procedures:

Alert personnel in the immediate area.[6]

Wearing appropriate PPE, cover liquid spills with an absorbent material. For powder spills,

gently cover with a damp absorbent pad to prevent dust from becoming airborne.

Clean the spill area thoroughly. The non-recoverable remainder can be washed with a

sodium hypochlorite solution.

Collect all cleanup materials and dispose of them as hazardous waste.[2]

4. Storage:

Store all hazardous waste containers in a secure, designated, and locked-up area with

limited access while awaiting disposal.[2]

5. Final Disposal:
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The ultimate disposal of Regorafenib waste should be handled by a licensed hazardous

material disposal company.[5]

The recommended method for disposal is controlled incineration in an incinerator equipped

with an afterburner and scrubber.[5]

Discharge into the environment must be strictly avoided.[2]

Ensure that all disposal activities comply with applicable federal, state, and local laws and

regulations.[2]

6. Packaging Disposal:

Contaminated packaging can be triple-rinsed (or equivalent). The rinsate should be collected

and treated as hazardous waste.[2]

After rinsing, the packaging can be punctured to render it unusable for other purposes and

then disposed of in a sanitary landfill or offered for recycling if permissible by local

regulations.[2]

Experimental Protocols
The search results did not yield specific experimental protocols for the degradation or disposal

of Regorafenib. The provided guidelines are based on standard hazardous waste

management procedures as outlined in Safety Data Sheets and chemical safety

recommendations.

Regorafenib Disposal Workflow
The following diagram illustrates the logical workflow for the proper handling and disposal of

Regorafenib waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Regorafenib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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